Cas no 58069-83-3 (Urea-13C,15N2)

• Product name: Urea-13C,15N2
• CAS No: 58069-83-3
• MF: CH₄N₂O
• MW: 63.0347328186035
• MDL: MFCD00145506
• CID: 948003

Urea-13C,15N2 Chemical and Physical Properties

Names and Identifiers

• urea (13c, 15n2)
• UREA-13C-15N2
• (13)C-(15)N-urea
• [13C,15N2]urea
• < (13)C,(15)N2> urea
• < 13C,15N2> urea
• < 13C> -Tetradeuteriomethan
• 15-N and (13)C urea
• 493007_ALDRICH
• Methane-13C,d4
• tetradeuterio-[13C]methane
• urea< 15N2-13C>
• Urea-13C,15N2

• MDL： MFCD00145506
• Inchi： InChI=1S/CH4N2O/c2-1(3)4/h(H4,2,3,4)/i1+1,2+1,3+1
• InChI Key： XSQUKJJJFZCRTK-VMIGTVKRSA-N
• SMILES： [15NH2][13C]([15NH2])=O

Computed Properties

• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 29
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: solid
• Melting Point: 132-135 °C(lit.)
• Solubility: Not available

Urea-13C,15N2 Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-40
• Safety Instruction： 22-26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38-40